Cas no 19078-90-1 (1,3-Isobenzofurandione, 4-chloro-3a,4,7,7a-tetrahydro-)

• Product Name: 1,3-Isobenzofurandione, 4-chloro-3a,4,7,7a-tetrahydro-
• CAS No: 19078-90-1
• MF: C₈H₇ClO₃
• MW: 186.592381715775
• CID: 95587
• PubChem ID: 14198353
• Update Time: 2025-04-18

1,3-Isobenzofurandione, 4-chloro-3a,4,7,7a-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 1,3-Isobenzofurandione, 4-chloro-3a,4,7,7a-tetrahydro-
• 4-chloro-3a,4,7,7a-tetrahydro-2-benzofuran-1,3-dione
• 19078-90-1
• DTXSID80557264

• Inchi： 1S/C8H7ClO3/c9-5-3-1-2-4-6(5)8(11)12-7(4)10/h1,3-6H,2H2
• InChI Key： WASUTDDRWBANJH-UHFFFAOYSA-N
• SMILES： ClC1C=CCC2C(=O)OC(C21)=O

Computed Properties

• Exact Mass: 186.0083718g/mol
• Monoisotopic Mass: 186.0083718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 43.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isobenzofurans Isobenzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isobenzofurans